Cas no 16939-57-4 ([(1E)-buta-1,3-dienyl]benzene)

[(1E)-buta-1,3-dienyl]benzene Properties

Names and Identifiers

• Buta-1,3-dien-1-ylbenzene
• 1-Phenyl-1,3-Butadiene
• Benzene,(1E)-1,3-butadienyl-
• TRANS-1-PHENYL-1,3-BUTADIENE
• buta-1,3-dien-1-yl-benzene
• phenyl-1,3-butadiene
• trans-1-phenylbutadiene
• trans-beta-Vinylstyrene
• 1-Phenyl-1,3-butadiene(E)
• (1E)-1-Phenyl-1,3-butadiene
• (E)-BUTA-1,3-DIENYL BENZENE
• [(E)-1,3-Butadienyl]benzene
• [(1E)-buta-1,3-dienyl]benzene
• 1,3-Butadiene, 1-phenyl-
• EN300-1870226
• (E)-BUTA-1,3-DIENYLBENZENE
• Benzene, (1E)-1,3-butadienyl-
• trans-1-Phenyl-butadiene
• (E)-1-Phenyl-1,3-butadiene
• (buta-1,3-dien-1-yl)benzene
• 1515-78-2
• AKOS006282974
• Benzene, 1,3-butadienyl-, (E)-
• XZKRXPZXQLARHH-UHFFFAOYSA-N
• MFCD00060912
• trans-1-Phenyl-1,3-butadiene, >=95.0% (HPLC)
• CS-0170860
• (E)-Buta-1,3-dien-1-ylbenzene
• DTXSID601346685
• 16939-57-4
• Benzene, 1,3-butadienyl-
• 1,3-Butadienylbenzene #
• phenylbutadien
• (E)-buta-1, 3-dienylbenzene
• 1-trans-buta-1,3-dienyl-benzene
• 1-Phenylbutadiene
• AS-36504
• 1,3-Butadienylbenzene
• 1-Phenyl-1,3-butadiene
• +Expand

• MDL： MFCD00060912
• InChIKey： XZKRXPZXQLARHH-XVNBXDOJSA-N
• Inchi： InChI=1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h2-9H,1H2/b7-3+
• SMILES： C=C/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 130.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 130.078250319g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.88580
• PSA: 0.00000
• Refractive Index: 1.65044 (20 ºC)
• Boiling Point: 96 ºC (18 Torr)
• Melting Point: 2.3°C
• Vapor Pressure: Not available
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• Color/Form: No data available
• Density: 0.916±0.06 g/cm3 (20 ºC 760 Torr),